3-methyl-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine

• IUPAC Name: 3-methyl-6-[4-[[4-(trifluoromethoxy)phenyl]methyl]piperazin-1-yl]pyridazine
• InChI: InChI=1S/C17H19F3N4O/c1-13-2-7-16(22-21-13)24-10-8-23(9-11-24)12-14-3-5-15(6-4-14)25-17(18,19)20/h2-7H,8-12H2,1H3
• InChI Key: HIVIKQCFCXXWFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CCN(CC2)CC3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C17H19F3N4O
• Molecular Weight: 352.35 g/mol

Description

The compound “3-methyl-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine” is a complex organic molecule. It contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms, and a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The molecule also contains a trifluoromethoxy group, which is a strong electron-withdrawing group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information or an existing analysis, it’s difficult to provide a detailed structure analysis.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its molecular structure and the conditions under which the reactions take place. Pyridazine compounds can participate in a variety of reactions, including electrophilic substitution and nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. These might include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

3-methyl-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine has been found to interact with various proteins and enzymes in the body. It has been found to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2), acetylcholinesterase (AChE), and nitric oxide synthase (NOS). In addition, this compound has been found to interact with various cell-signaling pathways, including the MAPK and PI3K pathways.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been found to have anti-inflammatory, anti-oxidant, and anti-apoptotic effects. In addition, this compound has been found to have neuroprotective, cardioprotective, and hepatoprotective effects.

Advantages and Limitations for Lab Experiments

3-methyl-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine has several advantages for use in lab experiments. It is a small molecule, making it easy to handle and store. In addition, it is relatively inexpensive and has a wide range of biochemical and physiological effects. However, this compound also has some limitations. It is not water-soluble, so it must be dissolved in an organic solvent before use. In addition, it is not very stable and can degrade over time.

Future Directions

There are several potential future directions for research involving 3-methyl-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine. One potential direction is to further investigate its mechanism of action and its effects on various cell-signaling pathways and enzymes. Another potential direction is to explore its potential therapeutic applications, such as its use as an anti-inflammatory or anti-oxidant agent. Additionally, further research could be conducted on the synthesis of this compound and the optimization of its production. Finally, research could be conducted on the potential toxicological effects of this compound and its potential for drug-drug interactions.

Synthesis Methods

3-methyl-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine can be synthesized through a two-step reaction involving a palladium-catalyzed cross-coupling of 4-{[4-(trifluoromethoxy)phenyl]methyl}piperazine and 3-methyl-6-pyridazinone. In the first step, 4-{[4-(trifluoromethoxy)phenyl]methyl}piperazine is reacted with 3-methyl-6-pyridazinone in the presence of a palladium catalyst to form a palladium-pyridazine complex. In the second step, the palladium-pyridazine complex is reacted with a base to form this compound.

Scientific Research Applications

3-methyl-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine has been used in various scientific research applications, such as drug discovery, drug delivery, and drug metabolism. It has also been used in studies of cell signaling pathways and gene expression. In addition, this compound has been used in studies of protein-protein interactions and enzyme inhibition.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Proper handling, storage, and disposal procedures should be followed to minimize risks.